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Compound of Interest

Compound Name: Nonanoic acid - d2

CAS No.: 1335401-87-0

Cat. No.: B1147888

Get Quote

Executive Summary & Core Directive
Nonanoic acid-d2 (Pelargonic acid-d2) is a stable, deuterium-labeled fatty acid used primarily

as an internal standard in mass spectrometry (lipidomics/metabolomics).[1][2]

Crucial Safety Distinction: While this compound contains deuterium, it is NOT radioactive.

Disposing of this material via radioactive waste streams is a critical operational error that incurs

unnecessary costs and regulatory scrutiny. It must be managed as Hazardous Chemical Waste

due to its corrosivity, skin irritancy, and aquatic toxicity.

Immediate Action Required:

DO NOT pour down the drain (High aquatic toxicity).

DO NOT mix with oxidizing agents (Peroxides, Nitrates).

DO segregate based on concentration (Pure Stock vs. Dilute Analytical Waste).
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Effective disposal requires understanding the physicochemical properties that drive regulatory

classification. As the deuterated form shares the toxicological profile of its non-labeled parent

(CAS: 112-05-0), we utilize the parent data for safety benchmarks.[1][2]

Property Specification Operational Implication

Compound Name Nonanoic Acid-d2
Label clearly to distinguish

from non-labeled stock.

Parent CAS 112-05-0

Use for SDS lookup if d2-

specific SDS is unavailable.[1]

[2]

Hazards (GHS) Skin Irrit. 2 / Eye Irrit. 2

Requires nitrile gloves and eye

protection during handling.[1]

[2]

Acidity (pKa) ~4.96

Corrosive in concentrated

form.[1][2] Segregate from

bases.

Flash Point ~137°C (Closed Cup)

Combustible but not

Flammable (unless in solvent).

[1][2]

Aquatic Toxicity H412 (Harmful, long-lasting)
Zero-discharge policy for sink

drains.[1][2]

RCRA Status Characteristic Waste
Likely D002 (Corrosive) if pH <

2.[1][2]

Scientist's Note: The deuterium isotope effect may slightly alter reaction kinetics, but it does not

change the waste classification. Treat exactly as you would standard Pelargonic acid, but with

tighter inventory control due to the high cost of isotopologues.
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Step-by-Step Disposal Protocols
Workflow A: Pure Stock or Concentrated Residue (>10%)
Context: Expired internal standards or synthesis residues.[1]

Segregation: Isolate from organic solvents and bases.[2]

Containerization: Use a chemically resistant container (HDPE or Glass).[2] Do not use metal

containers, as organic acids can corrode them over time.

Labeling: Affix a hazardous waste tag.

Primary Constituent:[3][4][5][6][7][8][9] Nonanoic Acid-d2.[1][2][10]

Hazard Checkbox: Corrosive, Toxic.[11]

Disposal Stream: Route to "Organic Acid Waste" for incineration.[2]

Why? Neutralization at the bench is discouraged in many EHS protocols due to heat

generation and potential gas evolution. Professional incineration ensures complete

destruction.[2]

Workflow B: Dilute Analytical Waste (LC-MS Effluent)
Context: Waste collected from HPLC/MS lines containing <0.1% Nonanoic acid-d2.[1][2]

Matrix Assessment: The disposal path is dictated by the solvent, not the trace standard.

Stream Selection:

If Solvent is Methanol/Acetonitrile: Dispose in "Flammable Organic Solvents" (Non-

Halogenated).[2]

If Solvent contains Chloroform/DCM: Dispose in "Halogenated Organic Solvents."[2]

Causality: The trace acidity of the standard is negligible in this volume; the flammability or

halogen content of the mobile phase is the primary regulatory driver.
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Workflow C: Empty Containers (The "Triple Rinse" Rule)
Context: Maximizing value and regulatory compliance for expensive d2 vials.

Under EPA RCRA regulations (40 CFR 261.7), a container is considered "RCRA Empty" only

after specific treatment.[12]

Solvent Rinse: Add a small volume of the solvent used in your application (e.g., Methanol) to

the vial.

Agitate: Vortex or shake vigorously to dissolve residual labeled fatty acid.

Recover: Transfer this rinse into your analytical sample or waste stream.

Repeat: Perform this total of three times.

Final Status:

The vial is now "RCRA Empty" and can be defaced and discarded in glass trash (unless

local policy is stricter).

Economic Tip: The first rinse often recovers enough standard to be useful for qualitative

system suitability tests.

Decision Logic & Workflow Visualization
The following diagram illustrates the decision matrix for disposing of Nonanoic acid-d2 based

on its physical state and concentration.
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Waste: Nonanoic Acid-d2

Determine State & Concentration
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 MeOH/ACN

DISPOSAL STREAM:
Halogenated Solvents

 Chloroform/DCM  Rinsate Waste

DISPOSAL STREAM:
Glass Recycling/Trash

(Deface Label)

 After 3x Rinse

Click to download full resolution via product page

Figure 1: Operational decision tree for segregating Nonanoic acid-d2 waste streams based on

concentration and solvent matrix.

Emergency Procedures: Spills
In the event of a bench-top spill of concentrated Nonanoic acid-d2:
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Evacuate & Ventilate: The vapor can be irritating to the respiratory tract (H335).[4] Ensure

fume hoods are active.[2][5]

PPE: Wear nitrile gloves, lab coat, and safety goggles.

Containment: Do not use water immediately (it spreads the oily acid).

Neutralization/Absorption:

Use a commercial acid spill kit or Sodium Bicarbonate (NaHCO₃).[2]

Sprinkle bicarbonate over the spill until bubbling ceases (neutralization).

Absorb the resulting sludge with vermiculite or spill pads.

Disposal: Place used absorbents into a bag labeled "Hazardous Waste: Acid Spill Debris"

and seal it.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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